2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide
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Description
BenchChem offers high-quality 2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
Molecular Formula |
C19H22N4O4S |
|---|---|
Molecular Weight |
402.5 g/mol |
IUPAC Name |
2-(7,8-dimethoxy-2-oxo-1H-3-benzazepin-3-yl)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide |
InChI |
InChI=1S/C19H22N4O4S/c1-4-5-17-21-22-19(28-17)20-16(24)11-23-7-6-12-8-14(26-2)15(27-3)9-13(12)10-18(23)25/h6-9H,4-5,10-11H2,1-3H3,(H,20,22,24) |
InChI Key |
ZRUGWKLUPCUVDV-UHFFFAOYSA-N |
Canonical SMILES |
CCCC1=NN=C(S1)NC(=O)CN2C=CC3=CC(=C(C=C3CC2=O)OC)OC |
Origin of Product |
United States |
Biological Activity
The compound 2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide is a complex organic molecule that exhibits promising biological activities. This article explores its pharmacological profiles, mechanisms of action, and potential therapeutic applications based on recent research findings.
Chemical Structure and Properties
The compound features a benzazepine core and a thiadiazole moiety. The presence of methoxy groups and a keto group enhances its chemical reactivity and biological interactions.
| Property | Details |
|---|---|
| Molecular Formula | C19H22N4O5S |
| Molecular Weight | 418.5 g/mol |
| IUPAC Name | 2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-benzazepin-3-yl)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide |
| InChI Key | GJJCULVROXCPKB-UHFFFAOYSA-N |
Biological Activities
Research indicates that compounds with a benzazepine structure often exhibit significant biological activities. The following sections summarize key findings related to the biological activity of the target compound.
Anticonvulsant Activity
Studies have shown that benzazepine derivatives can possess anticonvulsant properties. For example, compounds similar to the target compound have been evaluated for their ability to inhibit seizures induced by pentylenetetrazole (PTZ) and maximal electroshock (MES) models. In these studies, some derivatives demonstrated effective seizure protection at doses as low as 30 mg/kg .
The anticonvulsant effects are believed to involve modulation of gamma-aminobutyric acid (GABA) receptors and voltage-gated sodium channels (VGSCs). Docking studies suggest that these compounds bind to VGSCs similarly to established anticonvulsants like phenytoin and carbamazepine .
Antimicrobial Activity
The thiadiazole moiety is often associated with antimicrobial properties. Research has indicated that thiadiazole derivatives can exhibit significant antibacterial and antifungal activities. The incorporation of this moiety into the benzazepine framework may enhance the overall antimicrobial efficacy of the compound .
Case Studies
- Anticonvulsant Efficacy : In a study evaluating various benzazepine derivatives for anticonvulsant activity, one compound exhibited an ED50 (median effective dose) of 15.2 mg/kg in the PTZ model, indicating substantial anticonvulsant potential .
- Antimicrobial Testing : A series of thiadiazole derivatives were tested against common bacterial strains. Results showed that certain modifications led to increased potency against resistant strains, suggesting that the target compound could be further optimized for antimicrobial applications .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
